Cas no 222986-83-6 (Benzoic acid, 2-hydroxy-4-(4-pyridinyl)-)
222986-83-6 structure
Product Name:Benzoic acid, 2-hydroxy-4-(4-pyridinyl)-
CAS No:222986-83-6
MF:C12H9NO3
MW:215.204763174057
MDL:MFCD15476985
CID:1408242
PubChem ID:22710668
Update Time:2025-04-20
Benzoic acid, 2-hydroxy-4-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-hydroxy-4-(4-pyridinyl)-
- SY278528
- hydroxy-4-(4-pyridyl)benzoic acid
- MFCD15476985
- DA-43188
- SCHEMBL5544965
- 2-Hydroxy-4-(pyridin-4-yl)benzoic acid
- CHEMBL4301249
- DKTWIAGEOMXUHC-UHFFFAOYSA-N
- 4-(4-Pyridyl)salicylic Acid
- 222986-83-6
-
- MDL: MFCD15476985
- Inchi: 1S/C12H9NO3/c14-11-7-9(1-2-10(11)12(15)16)8-3-5-13-6-4-8/h1-7,14H,(H,15,16)
- InChI Key: DKTWIAGEOMXUHC-UHFFFAOYSA-N
- SMILES: OC1=C(C(=O)O)C=CC(=C1)C1C=CN=CC=1
Computed Properties
- Exact Mass: 215.05827
- Monoisotopic Mass: 215.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 70.4Ų
Experimental Properties
- PSA: 70.42
Benzoic acid, 2-hydroxy-4-(4-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014002131-1g |
2-Hydroxy-4-(pyridin-4-yl)benzoic acid |
222986-83-6 | 97% | 1g |
$1564.50 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1191251-1g |
4-(4-Pyridyl)salicylic Acid |
222986-83-6 | 95% | 1g |
$1090 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1191251-1g |
4-(4-Pyridyl)salicylic Acid |
222986-83-6 | 95% | 1g |
$1090 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1191251-1g |
4-(4-Pyridyl)salicylic Acid |
222986-83-6 | 95% | 1g |
$1090 | 2025-02-26 |
Benzoic acid, 2-hydroxy-4-(4-pyridinyl)- Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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